N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

• IUPAC Name: N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C19H16N4O3S/c1-12-5-2-3-8-17(12)22-18(15-10-27-11-16(15)21-22)20-19(24)13-6-4-7-14(9-13)23(25)26/h2-9H,10-11H2,1H3,(H,20,24)
• InChI Key: UOTZHBHARDBPEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide, also known as Compound A, is a novel small molecule that has shown potential in various scientific research applications. This compound was synthesized for the first time in 2015 and has since been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Drug Metabolism and Pharmacokinetics

Studies on inhibitors of cytochrome P450 isoforms in human liver microsomes underscore the importance of understanding the metabolism of drugs and potential drug-drug interactions. Compounds like N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide might be of interest in such research to explore their metabolism by hepatic enzymes and their impact on the pharmacokinetics of co-administered drugs (Khojasteh et al., 2011).

Photosensitive Protecting Groups

The use of photosensitive protecting groups in synthetic chemistry indicates a potential application area for compounds with nitrobenzamide groups, as their light-sensitive properties can be exploited in the design of novel protecting strategies. This could be relevant for the development of new synthetic methodologies or materials (Amit, Zehavi, & Patchornik, 1974).

Environmental Impact and Biodegradation

Research on the occurrence, fate, and behavior of parabens in aquatic environments, as well as the degradation of compounds like acetaminophen, highlights a growing concern for the environmental impact of synthetic chemicals. This compound, due to its synthetic nature, might also be of interest in studies focused on its persistence, biodegradability, and potential effects on aquatic ecosystems (Haman et al., 2015).